Cas no 17510-83-7 (4-nitrothiophene-2-sulfonamide)

• Product Name: 4-nitrothiophene-2-sulfonamide
• CAS No: 17510-83-7
• MF: C₄H₄N₂O₄S₂
• MW: 208.215558052063
• CID: 1360977
• PubChem ID: 20215716
• Update Time: 2025-04-20

4-nitrothiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, 4-nitro-
• EN300-75510
• 17510-83-7
• DTXSID301306668
• 4-nitro-2-thiophenesulfonamide
• 4-nitrothiophene-2-sulfonamide
• SCHEMBL6821240
• AKOS026728318
• G44481
• RHRBWSCTTUHORC-UHFFFAOYSA-N

• Inchi： 1S/C4H4N2O4S2/c5-12(9,10)4-1-3(2-11-4)6(7)8/h1-2H,(H2,5,9,10)
• InChI Key： RHRBWSCTTUHORC-UHFFFAOYSA-N
• SMILES： S(C1=CC(=CS1)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Exact Mass: 207.96132
• Monoisotopic Mass: 207.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 103.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 3-nitrothiophenes